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Compound of Interest

Compound Name: vUu0240382

Cat. No.: B10773471

VU 0240382 - Cayman Chemical VU 0240382 is a positive allosteric modulator of mGIlu5
(EC50s = 0.5 and 0.9 uM for rat and human receptors, respectively). It is selective for mGlu5
over mGlul, mGlu2, mGlu4, mGlu7, and mGlu8 (EC50s = >30 uM for all). VU 0240382 (10 uM)
potentiates glutamate-induced increases in intracellular calcium in CHO cells expressing rat
mGlub. It increases the amplitude of synaptic responses to bursting afferent stimulation in the
CALl region of isolated rat hippocampal slices. ... Solubility: DMSO: 225 mg/mL. 1 VU0240382 |
CAS 1092550-36-1 - Selleckchem Solubility: DMSO = 49.46 mg/mL (200 mM). Water < 0.1
mg/mL (insoluble). 2 VU0240382 | CAS 1092550-36-1 - BLDpharm VU0240382 is a positive
allosteric modulator of mGIuR5 with EC50 of 0.5 uM and 0.9 uM for rat mGIuR5 and human
MGIuUR5, respectively. In Vitro. VU0240382 has no activity at mGluR1, mGIluR2, mGIluR4,
mMGIuR7, and mGIuR8 (EC50 > 30 uM). VU0240382 (10 uM) potentiates the effect of glutamate
on intracellular calcium in CHO cells stably expressing rat mGIuR5. VU0240382 (10 uM)
increases the amplitude of synaptic responses to bursting afferent stimulation in the CA1 region
of rat hippocampal slices. 3 VU0240382 - Tocris Bioscience Solubility: Soluble to 100 mM in
DMSO. 4 VU0240382 | CAS 1092550-36-1 - CAYMAN VUO0240382 is a positive allosteric
modulator of mGIlu5 (EC50s = 0.5 and 0.9 uM for rat and human receptors, respectively). It is
selective for mGlu5 over mGlul, mGlu2, mGlu4, mGlu7, and mGlu8 (EC50s = >30 uM for all).
VU0240382 (10 uM) potentiates glutamate-induced increases in intracellular calcium in CHO
cells expressing rat mGlub. It increases the amplitude of synaptic responses to bursting
afferent stimulation in the CA1 region of isolated rat hippocampal slices. ... Solubility: DMSO:
=25 mg/mL. 1 VU0240382 | 1092550-36-1 - AOBIOUS Solubility: Soluble in DMSO. 5
VU0240382 | CAS 1092550-36-1 - MedChemExpress In Vitro: VU0240382 has no activity at
MGIuR1, mGIuR2, mGIluR4, mGIluR7, and mGIuR8 (EC50 > 30 uM). VU0240382 (10 uM)
potentiates the effect of glutamate on intracellular calcium in CHO cells stably expressing rat
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MGIuR5. VU0240382 (10 uM) increases the amplitude of synaptic responses to bursting
afferent stimulation in the CA1 region of rat hippocampal slices. ... Solubility: DMSO : 50 mg/mL
(202.18 mM; Need ultrasonic). Water : Insoluble. 6 VU0240382 | CAS 1092550-36-1 -
TargetMol Description: VU0240382 is a positive allosteric modulator of mGIluR5 with EC50 of
0.5 uM and 0.9 pM for rat mGIuR5 and human mGIuRS5, respectively. In Vitro: VU0240382 has
no activity at mGIluR1, mGIluR2, mGIluR4, mGIuR7, and mGIuR8 (EC50 > 30 uM). VU0240382
(10 uM) potentiates the effect of glutamate on intracellular calcium in CHO cells stably
expressing rat mGIluR5. VU0240382 (10 uM) increases the amplitude of synaptic responses to
bursting afferent stimulation in the CA1 region of rat hippocampal slices. 7 Buy VU0240382 -
mGIlu5 PAM | MedChemSource Solubility: Soluble in DMSO (up to 25 mg/ml). 8 Technical
Support Center: VU0240382

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQSs) for researchers, scientists, and drug development professionals working with
VU0240382. The information is presented in a question-and-answer format to directly address
common solubility and formulation challenges.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving VU0240382?

Al: Dimethyl sulfoxide (DMSO) is the most effective solvent for dissolving VU0240382. It is
practically insoluble in water.

Q2: What is the maximum concentration of VU0240382 that can be achieved in DMSO?

A2: The solubility of VU0240382 in DMSO is reported to be at least 25 mg/mL, with some
sources indicating solubility up to 50 mg/mL or 100 mM. It is recommended to start with a lower
concentration and gradually increase it to determine the optimal solubility for your specific stock
solution.

Q3: | am observing precipitation when diluting my VU0240382 DMSO stock solution with
aqueous media. What should | do?

A3: This is a common issue due to the low aqueous solubility of VU0240382. To minimize
precipitation, it is recommended to make intermediate dilutions in a co-solvent system before
the final dilution into your aqueous experimental medium. Alternatively, consider using a
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formulation approach, such as encapsulation or the use of surfactants, to improve agueous
compatibility. The final concentration of DMSO in your agueous solution should also be kept to
a minimum to avoid solvent-induced artifacts.

Q4: Is heating or sonication necessary to dissolve VU0240382 in DMSO?

A4: Some sources suggest that sonication may be needed to achieve higher concentrations in
DMSO. If you encounter difficulty dissolving the compound, gentle warming (e.g., to 37°C) and
brief sonication can be employed. However, be cautious with heating, as it may affect the
stability of the compound over time. Always start by attempting to dissolve the compound at
room temperature with vortexing.

Q5: How should | prepare a stock solution of VU02403827

A5: To prepare a stock solution, weigh the desired amount of VU0240382 powder and add the
calculated volume of DMSO to achieve the target concentration. Vortex the solution until the
compound is fully dissolved. If necessary, use brief sonication. For long-term storage, it is
advisable to aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Cloudiness or precipitation
observed in DMSO stock

solution.

The concentration may be too
high for the given batch or

storage conditions.

Try diluting the stock solution
to a lower concentration.
Gentle warming and sonication
may also help to redissolve the

precipitate.

Precipitation occurs upon

dilution into aqueous buffer.

The compound has very low

aqueous solubility.

Perform serial dilutions,
potentially using a co-solvent,
to reach the final desired
concentration. Ensure the final
DMSO concentration in the
assay is low and consistent
across all experimental

conditions.

Inconsistent experimental

results.

The compound may not be
fully dissolved or may have
precipitated out of solution

during the experiment.

Visually inspect all solutions for
any signs of precipitation
before use. Prepare fresh

dilutions for each experiment.

Solubility Data

Solvent Solubility Molar Concentration  Notes
DMSO =25 mg/mL
DMSO 249.46 mg/mL 200 mM
Ultrasonic may be
DMSO 50 mg/mL 202.18 mM
needed.
DMSO Soluble to 100 mM 100 mM
< 0.1 mg/mL
Water _
(insoluble)
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Experimental Workflow for Preparing VU0240382
Solutions

Caption: Workflow for preparing VU0240382 stock and working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [VU0240382 solubility and formulation issues].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10773471#vu0240382-solubility-and-formulation-
issues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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